Cas no 55051-94-0 ((3R,4S,4aS,6R)-3-hydroxy-4-methyl-6-(prop-1-en-2-yl)-4,4a,5,6,7,8-hexahydronaphthalen-2(3H)-one)

• Product Name: (3R,4S,4aS,6R)-3-hydroxy-4-methyl-6-(prop-1-en-2-yl)-4,4a,5,6,7,8-hexahydronaphthalen-2(3H)-one
• CAS No: 55051-94-0
• Molecular Formula: C₁₄H₂₀O₂
• Molecular Weight: 220.3074
• CID: 1591750
• PubChem ID: 442371

(3R,4S,4aS,6R)-3-hydroxy-4-methyl-6-(prop-1-en-2-yl)-4,4a,5,6,7,8-hexahydronaphthalen-2(3H)-one Properties

Names and Identifiers

• (3R,4S,4aS,6R)-3-hydroxy-4-methyl-6-(prop-1-en-2-yl)-4,4a,5,6,7,8-hexahydronaphthalen-2(3H)-one
• (3R)-4,4aβ,5,6,7,8-Hexahydro-3-hydroxy-4β-methyl-6α-isopropenylnaphthalen-2(3H)-one
• Glutinosone
• (3R,4S,4aS,6R)-3-hydroxy-4-methyl-6-prop-1-en-2-yl-4,4a,5,6,7,8-hexahydro-3H-naphthalen-2-one
• Q27106770
• (3R,4S,4aS,6R)-3-hydroxy-6-isopropenyl-4-methyl-4,4a,5,6,7,8-hexahydro-3H-naphthalen-2-one
• AC1L9CP5
• DTXSID30970409
• 55051-94-0
• 3-Hydroxy-4-methyl-6-(prop-1-en-2-yl)-4,4a,5,6,7,8-hexahydronaphthalen-2(3H)-one
• CHEBI:5440
• C09673

• InChIKey： AUWWCTMETLOZSD-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H20O2/c1-8(2)10-4-5-11-7-13(15)14(16)9(3)12(11)6-10/h7,9-10,12,14,16H,1,4-6H2,2-3H3
• SMILES： CC1C2CC(CCC2=CC(=O)C1O)C(=C)C

Computed Properties

• Exact Mass: 220.1464
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 220.146329876g/mol
• Heavy Atom Count: 16
• Complexity: 354
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• Refractive Index: 1.524
• Boiling Point: 365°C at 760 mmHg
• Flash Point: 155.7°C
• Density: 1.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexenones